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Compound of Interest

Compound Name: Rauvovertine C

Cat. No.: B15589301 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Rauvovertine C necessitates a cautious

and conservative approach to its handling and disposal. All procedures should be conducted

under the guidance of established laboratory safety protocols for potent bioactive compounds.

Rouvovertine C, a plant-derived alkaloid, is utilized in pharmacological research for its potential

cardiovascular effects, specifically its hypotensive and tranquilizing properties.[1] Its

mechanism of action involves the modulation of neurotransmitter pathways and inhibition of

central sympathetic regulatory mechanisms.[1] Given its biological activity and the general

toxicity associated with related alkaloids, stringent safety measures are paramount.

Prudent Handling and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data for Rauvovertine C, it is prudent to handle it as a potent

compound with potential hazards. An SDS for a related compound, Rauwolscine, indicates that

similar alkaloids can be toxic if swallowed, in contact with skin, or inhaled. Therefore, the

following PPE is mandatory when handling Rauvovertine C:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles must be worn to protect against accidental

splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect clothing and skin.
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Respiratory Protection: When handling the powdered form or creating solutions where

aerosols may be generated, a properly fitted respirator is advised.

Step-by-Step Disposal Procedure for Rauvovertine
C
In the absence of specific disposal instructions from a manufacturer's SDS, Rauvovertine C
and any materials contaminated with it must be treated as hazardous chemical waste.

Segregation: All waste contaminated with Rauvovertine C, including unused compound,

solutions, contaminated PPE (gloves, etc.), and labware (pipette tips, vials), must be

segregated from general laboratory waste.

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include:

"Hazardous Waste"

"Rauvovertine C"

The approximate concentration and quantity

The date of accumulation

Solid Waste:

Carefully place all contaminated solid materials, such as gloves, weighing paper, and

pipette tips, into the designated hazardous waste container.

For the disposal of pure, unused Rauvovertine C powder, avoid creating dust. If possible,

wet the powder with a small amount of an appropriate solvent (e.g., ethanol) to minimize

aerosolization before transferring it to the waste container.

Liquid Waste:

Collect all solutions containing Rauvovertine C in a designated, sealed, and clearly

labeled hazardous liquid waste container.
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Do not pour any solution containing Rauvovertine C down the drain.

Decontamination:

Decontaminate all work surfaces (e.g., benchtops, fume hood surfaces) that may have

come into contact with Rauvovertine C. Use a suitable cleaning agent, such as 70%

ethanol, followed by a thorough wipe-down.

Dispose of all cleaning materials (e.g., paper towels) as hazardous waste.

Storage and Collection:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Follow your institution's specific procedures for the collection and disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for guidance on pickup schedules and any additional requirements.

Quantitative Data Summary
Property Value

Molecular Formula C₂₀H₂₃N₃O

Molecular Weight 321.4 g/mol

CAS Number 2055073-74-8

Experimental Workflow for Handling and Disposal
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Figure 1. A workflow diagram illustrating the key steps for the safe handling and disposal of

Rauvovertine C in a laboratory setting.
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Figure 2. A simplified diagram illustrating the proposed mechanism of action of Rauvovertine C
on cardiovascular function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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